2-{[(benzylthio)acetyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[(2-benzylsulfanylacetyl)amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C23H22N2O3S/c1-28-19-13-11-18(12-14-19)24-23(27)20-9-5-6-10-21(20)25-22(26)16-29-15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,24,27)(H,25,26)
• InChI Key: QNPYQQQUABGKKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

The compound “2-{[(benzylthio)acetyl]amino}-N-(4-methoxyphenyl)benzamide” is a type of benzamide derivative. Benzamides are a significant class of amide compounds that are widely used in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents. They are found in the structures of potential drug compounds such as loperamide (Imodium AD, antidiarrheal), acetaminophen (analgesic), lidocaine (Xylocaine, local anesthetic), atorvastatin (cholesterol-lowering), and others.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is green, rapid, mild, and highly efficient, with the advantages of using a superior and recoverable catalyst, low reaction times, simple procedure, high-yielding and eco-friendly process.

Molecular Structure Analysis

The structure of benzamide derivatives can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. For example, the FT-IR spectrum can provide information about the functional groups present in the molecule, such as Ar–H bending, C-S, and C=N bonds. The 1H NMR spectrum can provide information about the hydrogen atoms in the molecule.